2-(2,3-dimethylphenoxy)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}acetamide

• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C19H19N3O4S2/c1-13-4-3-5-17(14(13)2)26-12-18(23)21-15-6-8-16(9-7-15)28(24,25)22-19-20-10-11-27-19/h3-11H,12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: DZTQIVSLOUQDBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3)C
• Molecular Formula: C19H19N3O4S2
• Molecular Weight: 417.5 g/mol

Description

2-(2,3-dimethylphenoxy)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}acetamide, also known as DTTA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

2-(2,3-dimethylphenoxy)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}acetamide exerts its effects through binding to specific targets in cells or tissues. The exact mechanism of action of this compound is not fully understood, but it is thought to involve interactions with proteins, enzymes, or other molecules in the body.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells and tissues. In cancer cells, this compound has been shown to inhibit cell growth and induce cell death. In diabetic rats, this compound has been shown to decrease blood glucose levels and improve insulin sensitivity. In addition, this compound has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-(2,3-dimethylphenoxy)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of stability. In addition, this compound can be used in a variety of experimental setups, including cell culture and animal models. However, there are also some limitations to using this compound in lab experiments. For example, this compound may have off-target effects or interact with other molecules in the experimental system, leading to unintended effects.

Future Directions

There are several future directions for research on 2-(2,3-dimethylphenoxy)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}acetamide. One area of interest is the development of new this compound derivatives with improved properties, such as increased potency or specificity for certain targets. Another area of interest is the investigation of the potential applications of this compound in other fields, such as nanotechnology or environmental science. Finally, further studies are needed to fully understand the mechanism of action of this compound and its effects on different cell types and tissues.

Synthesis Methods

2-(2,3-dimethylphenoxy)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}acetamide can be synthesized using a two-step process. The first step involves the synthesis of 2-(2,3-dimethylphenoxy)acetamide, which is then reacted with 4-(1,3-thiazol-2-ylamino)sulfonylphenylboronic acid in the presence of a palladium catalyst to form this compound. The purity of this compound can be increased through recrystallization.

Scientific Research Applications

2-(2,3-dimethylphenoxy)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}acetamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and other diseases. In biochemistry, this compound has been used as a tool for protein purification and as a fluorescent probe for detecting metal ions. In materials science, this compound has been studied for its potential applications in the development of new materials with unique properties.